(2S)-2-aminopentane-1,5-diol hydrochloride
Overview
Description
(2S)-2-aminopentane-1,5-diol hydrochloride is a chemical compound with significant importance in various scientific fields. It is a derivative of pentane, featuring an amino group and two hydroxyl groups, making it a versatile molecule for various chemical reactions and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2S)-2-aminopentane-1,5-diol hydrochloride typically involves the following steps:
Starting Material: The synthesis begins with a suitable precursor, such as 2-aminopentane.
Hydroxylation: The precursor undergoes hydroxylation to introduce hydroxyl groups at the 1 and 5 positions.
Hydrochloride Formation: The final step involves the formation of the hydrochloride salt by reacting the compound with hydrochloric acid.
Industrial Production Methods
Industrial production of this compound often employs large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may involve continuous flow reactors and automated systems to maintain consistent quality.
Chemical Reactions Analysis
Types of Reactions
(2S)-2-aminopentane-1,5-diol hydrochloride can undergo various chemical reactions, including:
Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or aldehydes.
Reduction: The compound can be reduced to form amines or alcohols.
Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce primary or secondary amines.
Scientific Research Applications
(2S)-2-aminopentane-1,5-diol hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research explores its potential therapeutic applications, including drug development.
Industry: It is used in the production of various chemical products and intermediates.
Mechanism of Action
The mechanism of action of (2S)-2-aminopentane-1,5-diol hydrochloride involves its interaction with specific molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes or receptors, influencing various biochemical pathways.
Comparison with Similar Compounds
Similar Compounds
- (2S)-2-aminopentane-1,5-diol
- (2S)-2-aminohexane-1,6-diol
- (2S)-2-aminobutane-1,4-diol
Uniqueness
(2S)-2-aminopentane-1,5-diol hydrochloride is unique due to its specific arrangement of functional groups, which imparts distinct chemical reactivity and biological activity compared to similar compounds
Properties
CAS No. |
951305-23-0 |
|---|---|
Molecular Formula |
C5H14ClNO2 |
Molecular Weight |
155.6 |
Purity |
95 |
Origin of Product |
United States |
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